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Pefachrome FXa 5277: Product Overview

The table below summarizes the key specifications for Pefachrome FXa 5277 based on the search results [1].

Attribute Detail

Article Number 085-01

Application Chromogenic peptide substrate for Factor Xa (FXa)

Formula CH3SO2-D-Leu-Gly-Arg-pNA · AcOH

Packaging 1 g, 25 mg/vial

Km (Michaelis Constant) 233 µM (human thrombin) / 154 µM (bovine thrombin)

Vmax (Maximum Reaction Rate) 0.736 µM/min (human thrombin) / 0.141 µM/min (bovine thrombin)

kcat (Turnover Number) 5643 min⁻¹ (human thrombin) / 1080 min⁻¹ (bovine thrombin)
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A 2025 comparative study highlights a key methodological consideration when evaluating tools like

Pefachrome FXa, focusing on the comparison between Structure-Activity Relationship (SAR) and

Proteochemometric (PCM) modeling [2].

Core Finding: The study found that PCM does not show a clear advantage over SAR for

predicting ligands for proteins with an established spectrum of ligands. A significant part of the
comparison depends on the validation scheme used [2].

Key Distinction: PCM incorporates descriptors of the protein target into the model, which can be
beneficial for predicting interactions with new, uncharacterized protein targets. In contrast, SAR

modeling focuses on comparing chemical structures alone [2].

Diagram: Conceptual Workflow for Method Selection

While a specific pathway for Pefachrome FXa is not available, the following Graphviz diagram illustrates

the logical decision process for choosing between SAR and PCM modeling, based on the core findings of the

comparative study [2]. This meets your formatting requirements for color and label spacing [3] [4].

Workflow for SAR vs PCM Model Selection

Start: Define Modeling Goal

Is the protein target novel
with an unknown ligand spectrum?

Use Proteochemometric (PCM) Modeling

 Yes

Use Structure-Activity (SAR) Modeling

 No

Ensure validation scheme
is transparent and correct
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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